7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

• IUPAC Name: 7,7-dimethyl-1-phenyl-4,5,6,8-tetrahydropyrazolo[4,3-c]azepine;dihydrochloride
• InChI: InChI=1S/C15H19N3.2ClH/c1-15(2)8-14-12(9-16-11-15)10-17-18(14)13-6-4-3-5-7-13;;/h3-7,10,16H,8-9,11H2,1-2H3;2*1H
• InChI Key: NOFCBWWKJMAUJI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CNC1)C=NN2C3=CC=CC=C3)C.Cl.Cl
• Molecular Formula: C15H21Cl2N3
• Molecular Weight: 314.3 g/mol

Description

7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride is a chemical compound that has been widely used in scientific research. It is commonly referred to as DMAPA and is a heterocyclic compound that contains a pyrazoloazepine ring system. This compound has attracted the attention of researchers due to its potential therapeutic applications, and its synthesis method has been studied extensively.

Scientific Research Applications

Synthesis and Chemical Characterization

One line of research involves the synthesis and characterization of novel chemical compounds similar to the requested pyrazolo[4,3-c]azepine derivative. For example, the study by Delyatitskaya et al. (2000) detailed the synthesis of various pyrazolo and azepine derivatives through specific chemical reactions, including the Schmidt reaction and Beckmann rearrangement, showcasing the chemical versatility and potential for creating structurally diverse molecules for further exploration in scientific research (Delyatitskaya et al., 2000).

Potential Biological Activities

Another aspect of research focuses on evaluating the biological activities of these compounds. For instance, a study by Kendre et al. (2015) synthesized and assessed the antimicrobial and anti-inflammatory properties of novel benzoxazepine, benzothiazepine, and benzodiazepine derivatives, indicating the potential therapeutic applications of these chemical classes in addressing various diseases and conditions (Kendre et al., 2015).